

Technical Support Center: DBPR728 Dosage and Administration Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: DBPR728

Cat. No.: B15584941

[Get Quote](#)

This technical support center provides guidance on the dosage and administration of **DBPR728** for various tumor models, addressing common questions and issues encountered during preclinical research.

Frequently Asked Questions (FAQs)

1. What is **DBPR728** and what is its mechanism of action?

DBPR728 is an orally available N-acyl prodrug of 6K465. 6K465 is a potent inhibitor of Aurora A kinase. The primary mechanism of action of **DBPR728** is the inhibition of Aurora A kinase, which leads to the destabilization and reduced levels of MYC-family oncoproteins (c-MYC and N-MYC).^{[1][2]} Consequently, **DBPR728** is particularly effective in tumors that overexpress or have amplifications of MYC or N-MYC.^{[3][4][5]}

2. In which tumor models has **DBPR728** shown efficacy?

DBPR728 has demonstrated significant anti-tumor activity in a range of preclinical xenograft models with MYC or N-MYC overexpression, including:

- Small Cell Lung Cancer (SCLC)^{[1][3][4]}

- Triple-Negative Breast Cancer (TNBC)[1][3][4]
- Hepatocellular Carcinoma[1][3][4]
- Medulloblastoma[1][2][3][4]
- Pancreatic Cancer[2]

3. What is the recommended route of administration for **DBPR728** in mice?

DBPR728 is designed for oral administration and has shown good oral bioavailability.[1][3][4]

4. What are the suggested starting dosages and schedules for **DBPR728**?

The optimal dosage and schedule for **DBPR728** can vary depending on the tumor model and experimental goals. Based on preclinical studies, several effective regimens have been identified. A key finding is that due to its long half-life and high accumulation in tumor tissue, less frequent, higher doses can be as effective as more frequent, lower doses.[1][2][3]

For initial studies, a dose of 300 mg/kg administered once a week is a recommended starting point, as it has been shown to induce tumor regression.[1][2][3][6] Alternative schedules that have also proven effective include 200 mg/kg twice a week or 100 mg/kg five times a week (5-on-2-off).[1][2]

5. How should the dosage be adjusted for different tumor growth rates or sizes?

For rapidly growing or large tumors, higher doses may be more effective. In preclinical models, **DBPR728** has been tested at doses up to 600 mg/kg once a week in a 21-day cycle, which was effective in both medium (~200 mm³) and large (>500 mm³) tumors.[3]

6. What are the potential side effects or toxicities of **DBPR728**?

At effective doses, **DBPR728** has been shown to be generally well-tolerated in mice. No significant hematological toxicity was observed in mice receiving 300 mg/kg once a week in a 21-day cycle.[2] However, as with any kinase inhibitor, monitoring for potential on-target hematological adverse effects is advisable, especially at higher doses.

7. Can **DBPR728** be combined with other therapies?

Yes, **DBPR728** has been shown to act synergistically with the mTOR inhibitor everolimus in suppressing MYC-driven SCLC xenografts.[3][4][6] This suggests that combination therapy may be a valuable strategy for enhancing the anti-tumor effects of **DBPR728**.

Data Summary Tables

Table 1: **DBPR728** Dosage Regimens in Preclinical Tumor Models

Tumor Model	Dosage and Schedule	Outcome
Small Cell Lung Cancer (NCI-H446)	100 mg/kg, 5 times/week (5-on-2-off) for 3 weeks	Tumor regression
Small Cell Lung Cancer (NCI-H446)	100 mg/kg, 2 or 3 times/week	Insufficient to cause tumor regression
Small Cell Lung Cancer (NCI-H446)	200 mg/kg, 2 times/week	Tumor regression
Small Cell Lung Cancer (NCI-H446)	300 mg/kg, once a week for 3 weeks	Tumor regression
Small Cell Lung Cancer (NCI-H446)	600 mg/kg, once a week for 3 weeks	Tumor regression
Small Cell Lung Cancer (NCI-H69)	300 mg/kg, once a week for 3 weeks	Tumor growth inhibition
Triple-Negative Breast Cancer	Efficacy demonstrated with 5-on-2-off or once-a-week dosing	Durable tumor regression
Hepatocellular Carcinoma	Efficacy demonstrated with 5-on-2-off or once-a-week dosing	Durable tumor regression
Medulloblastoma	Efficacy demonstrated with 5-on-2-off or once-a-week dosing	Durable tumor regression

Table 2: Pharmacokinetic Properties of **DBPR728**

Parameter	Value
Administration Route	Oral
Bioavailability	~10-fold improved oral bioavailability compared to its active moiety 6K465
Tumor/Plasma Ratio	Approximately 20 at 24 hours post-administration; 3.6-fold within 7 days
Half-life in Tumor	Long, with the active compound detectable in tumors after 7 days

Experimental Protocols

1. Preparation of **DBPR728** for Oral Administration

- Vehicle: Prepare a solution of 0.5% carboxymethylcellulose (CMC) and 0.25% Tween 80 in sterile water.
- Preparation: Suspend the powdered **DBPR728** in the vehicle to the desired concentration (e.g., 10 mg/mL for a 100 mg/kg dose in a 20g mouse, assuming a 0.2 mL administration volume).
- Administration: Administer the suspension to mice via oral gavage.


2. Xenograft Tumor Model Establishment

- Cell Culture: Culture the desired cancer cell line (e.g., NCI-H446 for SCLC) under standard conditions.
- Cell Preparation: Harvest cells and resuspend them in an appropriate medium (e.g., a 1:1 mixture of culture medium and Matrigel) at the desired concentration (e.g., 5×10^6 cells in 0.1 mL).
- Implantation: Subcutaneously inject the cell suspension into the flank of immunocompromised mice (e.g., NU/NU mice).

- Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers. Calculate tumor volume using the formula: $(\text{Length} \times \text{Width}^2) / 2$.
- Treatment Initiation: Begin treatment when tumors reach a specified size (e.g., 150-200 mm³).

Visualizations


Experimental Workflow for DBPR728 In Vivo Efficacy Study



[Click to download full resolution via product page](#)

Caption: Workflow for an in vivo study of **DBPR728** efficacy.

DBPR728 Mechanism of Action



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathway of **DBPR728**'s action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. aacrjournals.org [aacrjournals.org]
- 2. Request Rejected [ibpr.nhri.edu.tw]

- [3. researchgate.net \[researchgate.net\]](#)
- [4. Discovery of a Long Half-Life AURKA Inhibitor to Treat MYC-Amplified Solid Tumors as a Monotherapy and in Combination with Everolimus - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. aacrjournals.org \[aacrjournals.org\]](#)
- [6. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Technical Support Center: DBPR728 Dosage and Administration Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15584941/docs#technical-support-center-dbpr728-dosage-and-administration-guide\]](https://www.benchchem.com/product/b15584941/docs#technical-support-center-dbpr728-dosage-and-administration-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check